Stannane, [2,2'-bithiophen]-5-yltrimethyl-

• IUPAC Name: trimethyl-(5-thiophen-2-ylthiophen-2-yl)stannane
• InChI: InChI=1S/C8H5S2.3CH3.Sn/c1-3-7(9-5-1)8-4-2-6-10-8;;;;/h1-5H;3*1H3
• InChI Key: OKUQOQXXYPEEGZ-UHFFFAOYSA-N
• Canonical SMILES: C[Sn](C)(C)C1=CC=C(S1)C2=CC=CS2
• Molecular Formula: C11H14S2Sn
• DSSTOX Substance ID: DTXSID30452795
• Molecular Weight: 329.1 g/mol
• CAS RN: 133144-35-1

Description

Stannane, also known as tin hydride, is an inorganic compound with the chemical formula SnH4. It is a colorless gas and the tin analogue of methane. Variants of stannane can be found as highly toxic, gaseous, inorganic metal hydrides and group 14 hydrides.

Synthesis Analysis

Stannane can be prepared by the reaction of SnCl4 and Li[AlH4] according to the following reaction: SnCl4 + Li[AlH4] → SnH4 + LiCl + AlCl3 New catalytically or high pressure activated reactions and routes, including coupling, double bond migration in allylic systems, and various types of cycloaddition and dihydroamination have been used for the synthesis of novel bithiophene derivatives.

Molecular Structure Analysis

The molecular structure of Stannane is tetrahedral. The chemical formula is SnH4.

Chemical Reactions Analysis

Stannane decomposes slowly at room temperature to give metallic tin and hydrogen and ignites on contact with air. It is used in standard radical reactions as a replacement of Bu3SnH and Ph3SnH.

Physical And Chemical Properties Analysis

Stannane is a colorless gas with a molar mass of 122.71 g/mol. It has a density of 5.4 g/L in its gaseous state. Its melting point is -146 °C and boiling point is -52 °C.

Safety and Hazards

Stannane is highly toxic and ignites on contact with air. It decomposes slowly at room temperature to give metallic tin and hydrogen.

Future Directions

The detailed characterization of stannane should help correctly identify it in extreme ultraviolet lithographic processes and develop approaches in the future to mitigate its decomposition and redeposition on the collector mirrors or vacuum chamber walls.

Synthesis routes and methods

Procedure details

To a 3-necked flask equipped with a glass stopper, rubber septum and a nitrogen inlet was added 2,2′-bithiophene (10 g, 60.1 mmol) and anhydrous THF (100 mL). The dark (green) solution was cooled to 0° C. A 2.5 M solution of n-BuLi in hexane (26.4 mL, 66 mmol) was added via syringe. The reaction mixture was then stirred at 25° C. for 1.5 hours. The mixture was cooled to −78° C. and a 1.0 M solution of trimethylstannyl chloride in THF (66 mL, 66 mmol) was added slowly via syringe. The reaction mixture was allowed to warm to 25° C. and was stirred overnight. THF was removed in vacuo and the residue was dissolved in pentane (200 mL). The pentane layer was washed with water (3×200 mL), dried over MgSO4, and the pentane was removed in vacuo to yield a green oil. The oil was purified by vacuum distillation (118-120° C., 0.6 mmHg) to yield 12.5 g (64%) of product MS=330.